Cas no 2580197-78-8 (Tert-butyl 4-amino-3-bromo-5-iodobenzoate)

• Product Name: Tert-butyl 4-amino-3-bromo-5-iodobenzoate
• CAS No: 2580197-78-8
• MF: C₁₁H₁₃BrINO₂
• MW: 398.034894704819
• CID: 5658410
• PubChem ID: 165885891
• Update Time: 2025-06-14

Tert-butyl 4-amino-3-bromo-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• 2580197-78-8
• EN300-27724362
• tert-butyl 4-amino-3-bromo-5-iodobenzoate
• Tert-butyl 4-amino-3-bromo-5-iodobenzoate

• Inchi： 1S/C11H13BrINO2/c1-11(2,3)16-10(15)6-4-7(12)9(14)8(13)5-6/h4-5H,14H2,1-3H3
• InChI Key： YBYMQHSMFIEKCZ-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CC(=C1)C(=O)OC(C)(C)C)Br)N

Computed Properties

• Exact Mass: 396.91744g/mol
• Monoisotopic Mass: 396.91744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 4-amino-3-bromo-5-iodobenzoate

Research Brief on Tert-butyl 4-amino-3-bromo-5-iodobenzoate (CAS: 2580197-78-8) in Chemical Biology and Pharmaceutical Applications

Tert-butyl 4-amino-3-bromo-5-iodobenzoate (CAS: 2580197-78-8) is a halogenated benzoate derivative that has recently garnered significant attention in chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of complex molecules, particularly in the development of targeted therapies and diagnostic agents. Its unique structural features, including the presence of bromine and iodine substituents, make it a valuable scaffold for further functionalization and drug discovery efforts.

Recent studies have explored the potential of Tert-butyl 4-amino-3-bromo-5-iodobenzoate in the synthesis of kinase inhibitors and other small-molecule therapeutics. A 2023 publication in the Journal of Medicinal Chemistry highlighted its use as a key intermediate in the development of selective BTK (Bruton's tyrosine kinase) inhibitors, which are being investigated for the treatment of autoimmune diseases and certain cancers. The compound's halogen atoms facilitate efficient cross-coupling reactions, enabling rapid diversification of the molecular scaffold.

In addition to its pharmaceutical applications, this compound has shown promise in chemical biology research. A recent study published in ACS Chemical Biology demonstrated its utility in photoaffinity labeling experiments, where the iodine atom was strategically employed for radiolabeling purposes. This approach allows researchers to study protein-ligand interactions with high precision, providing valuable insights into drug-target engagement and mechanism of action.

The synthetic accessibility of Tert-butyl 4-amino-3-bromo-5-iodobenzoate has been another focus of recent research. A 2024 paper in Organic Process Research & Development described an optimized, scalable synthesis route that improves yield and purity while reducing environmental impact. This advancement is particularly significant for potential industrial-scale production of derivatives based on this core structure.

Ongoing research continues to explore the full potential of this compound. Current investigations include its application in PROTAC (proteolysis targeting chimera) development, where its structural features may contribute to improved linker chemistry and target protein engagement. Preliminary results from these studies suggest that derivatives of Tert-butyl 4-amino-3-bromo-5-iodobenzoate may offer advantages in terms of cell permeability and metabolic stability compared to existing PROTAC scaffolds.

As research progresses, the compound's safety profile and ADME (absorption, distribution, metabolism, and excretion) characteristics are being systematically evaluated. Recent in vitro studies have shown promising results regarding its metabolic stability, though further in vivo studies are needed to fully assess its potential as a drug candidate or intermediate in pharmaceutical development.